Cas no 27023-02-5 (Benzoic acid,3-amino-2,5-dimethyl-, methyl ester)

• Product name: Benzoic acid,3-amino-2,5-dimethyl-, methyl ester
• CAS No: 27023-02-5
• MF: C₁₀H₁₃NO₂
• MW: 179.21572
• CID: 277474
• PubChem ID: 266486

Benzoic acid,3-amino-2,5-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-amino-2,5-dimethyl-, methyl ester
• methyl 3-amino-2,5-dimethylbenzoate
• AC1L6G6C
• AC1Q5Z4P
• AG-J-04491
• AR-1J5104
• CTK4F8942
• Methyl-2.5-dimethyl-3-aminobenzoat
• NSC104535
• SureCN6824936
• SCHEMBL6824936
• EN300-8126707
• NSC-104535
• 27023-02-5
• DTXSID80295715

• Inchi： InChI=1S/C10H13NO2/c1-6-4-8(10(12)13-3)7(2)9(11)5-6/h4-5H,11H2,1-3H3
• InChI Key： ZGWJTVNFUJQBHX-UHFFFAOYSA-N
• SMILES： COC(C1C=C(C)C=C(N)C=1C)=O

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 1.8

Experimental Properties

• Density: 1.105
• Boiling Point: 304.9°Cat760mmHg
• Flash Point: 159.5°C
• Refractive Index: 1.553
• PSA: 52.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters